Cas no 2763927-38-2 ((9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate
• CAS No: 2763927-38-2
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5916713
• PubChem ID: 165989947
• Update Time: 2025-10-21

(9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37390007
• (9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate
• 2763927-38-2

• Inchi： 1S/C23H25NO4/c25-15-22-9-10-28-23(12-22,13-22)14-24-21(26)27-11-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20,25H,9-15H2,(H,24,26)
• InChI Key： DEHBRAKUCCQQSE-UHFFFAOYSA-N
• SMILES： O1CCC2(CO)CC1(CNC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)C2

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate

The Compound CAS No 2763927-38-2: A Comprehensive Overview

The compound with CAS No 2763927-38-2, named (9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethyl group and a bicyclic oxabicyclo[3.1.1]heptane moiety, making it a unique entity in the realm of synthetic organic chemistry.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The fluorenylmethyl group, a key component of this molecule, has been extensively studied for its role in enhancing the stability and bioavailability of pharmaceutical agents. Additionally, the presence of the oxabicyclo[3.1.1]heptane ring introduces a level of structural rigidity that can be advantageous in designing molecules with specific mechanical or electronic properties.

One of the most intriguing aspects of this compound is its potential application in the field of nanotechnology. Researchers have explored the use of similar structures in creating self-assembling monolayers and nanoscale devices, where the unique combination of hydrophobic and hydrophilic regions within the molecule can be exploited to achieve desired surface properties.

Moreover, the synthesis of (9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate involves a series of highly controlled reactions, including nucleophilic substitutions and coupling reactions, which underscore its synthetic complexity and precision required for its preparation.

In terms of biological applications, this compound has shown promise in targeted drug delivery systems due to its ability to interact with specific biomolecules without causing significant cytotoxicity. Studies have demonstrated that the hydroxymethyl group within the structure can serve as a site for further functionalization, enabling the attachment of various bioactive agents or targeting ligands.

Another area where this compound has garnered attention is in materials science, particularly in the development of high-performance polymers and composites. The rigid bicyclic structure contributes to enhanced mechanical properties, making it a candidate for applications in aerospace and automotive industries.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using renewable feedstocks and catalytic systems, have been proposed to minimize its environmental footprint while maintaining its functional integrity.

In conclusion, (9H-fluoren-9-yl)methyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate (CAS No 2763927-38-2) stands out as a versatile molecule with multifaceted applications across various scientific domains. Its intricate structure not only offers opportunities for innovative chemical synthesis but also opens avenues for groundbreaking advancements in materials science and biotechnology.